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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830 Get Quote

Introduction

N-Methyl-p-(o-tolylazo)aniline is a monoazo dye characterized by the presence of a single

azo group (-N=N-) linking an o-tolyl group to an N-methylaniline moiety.[1] Azo dyes are the

most significant class of synthetic colorants, accounting for over 60% of all dyes used in

various industries.[1] Their widespread use is attributed to their straightforward synthesis, cost-

effectiveness, and the vast range of colors achievable by modifying the aromatic structures.[2]

The synthesis of N-Methyl-p-(o-tolylazo)aniline follows the fundamental two-step reaction

sequence common to most azo dyes:

Diazotization: A primary aromatic amine, in this case, o-toluidine (2-methylaniline), is

converted into a diazonium salt by treatment with nitrous acid at low temperatures (0–5 °C).

[3]

Azo Coupling: The resulting diazonium salt, an electrophile, reacts with a coupling

component rich in electrons, such as N-methylaniline, through an electrophilic aromatic

substitution to form the final azo dye.[1][4]

Based on its chemical structure—a substituted p-aminoazobenzene core—N-Methyl-p-(o-
tolylazo)aniline can be classified as a disperse dye.[5] Disperse dyes are non-ionic, sparingly

soluble in water, and are primarily used for dyeing hydrophobic synthetic fibers like polyester,

nylon, and cellulose acetate.[5][6] They are applied from a fine aqueous dispersion and diffuse

into the fiber, where they are retained by physical interactions.[5]
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Key Applications

Textile Industry: As a disperse dye, its primary application is in the coloration of synthetic

textiles, imparting shades likely in the yellow-to-orange range. The specific color depends on

the electronic properties of the substituents on the aromatic rings.[2]

Chemical Intermediate: It can serve as a precursor for the synthesis of more complex

polyazo dyes or other specialized organic compounds.

Research: Used in research and development to study structure-property relationships in

azo dyes, including solvatochromism, thermal stability, and photochemical properties.

Quantitative Data Summary
The following table presents typical characterization data for a synthesized monoazo dye like

N-Methyl-p-(o-tolylazo)aniline. Experimental values should be determined for each

synthesized batch.
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Parameter Value Notes

Compound Name N-Methyl-p-(o-tolylazo)aniline

Molecular Formula C₁₄H₁₅N₃

Molecular Weight 225.29 g/mol

Appearance
Yellow to Orange Crystalline

Solid
Typical for this class of dye.

Melting Point Varies (e.g., 80-90 °C)
To be determined

experimentally.

Theoretical Yield Based on limiting reagent Calculated from stoichiometry.

Actual Yield 75-90%
Representative range for this

reaction.

λmax (in Ethanol) ~410-430 nm
Expected absorption

maximum.

Molar Absorptivity (ε) ~20,000-30,000 L mol⁻¹ cm⁻¹
To be determined via

spectrophotometry.

Experimental Protocols
Protocol 1: Synthesis of N-Methyl-p-(o-tolylazo)aniline

This protocol details the synthesis via the diazotization of o-toluidine and subsequent coupling

with N-methylaniline.

Materials:

o-Toluidine (2-methylaniline)

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

N-methylaniline
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Sodium Acetate (CH₃COONa)

Ethanol

Distilled Water

Ice

Part A: Diazotization of o-Toluidine

In a 250 mL beaker, combine 5.35 g (0.05 mol) of o-toluidine with 15 mL of concentrated HCl

and 50 mL of water. Stir until the amine fully dissolves, forming the hydrochloride salt.

Cool the solution to 0–5 °C in an ice-water bath with constant stirring. Some precipitation of

the salt may occur.[7]

In a separate 100 mL beaker, dissolve 3.5 g (0.051 mol) of sodium nitrite in 20 mL of water.

Slowly add the sodium nitrite solution dropwise to the cold o-toluidine hydrochloride solution

over 10-15 minutes. Maintain the temperature below 5 °C throughout the addition to prevent

the decomposition of the diazonium salt.[8]

After the addition is complete, stir the mixture for an additional 10 minutes. The resulting

clear, pale yellow solution is the diazonium salt of o-toluidine and should be kept cold and

used immediately.[1]

Part B: Azo Coupling Reaction

In a 500 mL beaker, dissolve 5.35 g (0.05 mol) of N-methylaniline in a solution of 5 mL of

concentrated HCl and 100 mL of water.

Cool this solution to 0–5 °C in an ice-water bath.

Slowly add the cold diazonium salt solution (from Part A) to the cold N-methylaniline solution

with vigorous mechanical stirring.

A brightly colored precipitate should form immediately.[7]
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After the addition is complete, add a solution of 8 g of sodium acetate dissolved in 30 mL of

water to buffer the pH, which promotes the coupling reaction.

Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure the reaction

goes to completion.

Part C: Isolation and Purification

Collect the solid dye product by vacuum filtration using a Büchner funnel.

Wash the crude product on the filter with several portions of cold water to remove any

unreacted salts and acids.

Press the solid as dry as possible on the funnel.

For purification, recrystallize the crude product from a minimal amount of hot ethanol.

Dissolve the solid in hot ethanol and allow it to cool slowly to room temperature, then in an

ice bath to maximize crystal formation.

Filter the purified crystals, wash with a small amount of cold ethanol, and dry in a desiccator.

Determine the final yield, melting point, and characterize using spectroscopic methods (e.g.,

UV-Vis, FT-IR).

Visualizations
Caption: Chemical synthesis pathway for N-Methyl-p-(o-tolylazo)aniline.
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Experimental Workflow for Dye Synthesis

Reagent Prep
(o-Toluidine-HCl, NaNO2, N-Methylaniline)

Diazotization
(0-5 °C)

Azo Coupling
(Add diazonium to N-methylaniline)

Isolation
(Vacuum Filtration & Washing)

Purification
(Recrystallization from Ethanol)

Characterization
(Yield, MP, UV-Vis, FT-IR)

Click to download full resolution via product page

Caption: Step-by-step workflow for the laboratory synthesis of the azo dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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